[4-[4-[(4-methylphenyl)methoxycarbonyl]phenyl]phenyl] 4-[(diaminomethylideneamino)methyl]benzoate

• CAS No.: 508195-49-1
• Molecular Formula: C30H27N3O4
• Molecular Weight: 493.6 g/mol
• IUPAC Name: [4-[4-[(4-methylphenyl)methoxycarbonyl]phenyl]phenyl] 4-[(diaminomethylideneamino)methyl]benzoate
• InChI: InChI=1S/C30H27N3O4/c1-20-2-4-22(5-3-20)19-36-28(34)25-12-10-23(11-13-25)24-14-16-27(17-15-24)37-29(35)26-8-6-21(7-9-26)18-33-30(31)32/h2-17H,18-19H2,1H3,(H4,31,32,33)
• InChI Key: MKDFEVMHDMGMST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)OC(=O)C4=CC=C(C=C4)CN=C(N)N

Description

[4-[4-[(4-methylphenyl)methoxycarbonyl]phenyl]phenyl] 4-[(diaminomethylideneamino)methyl]benzoate is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-[4-[(4-methylphenyl)methoxycarbonyl]phenyl]phenyl] 4-[(diaminomethylideneamino)methyl]benzoate typically involves multiple steps, starting with the preparation of intermediate compounds. The process may include:

Formation of the methylphenylmethoxycarbonyl intermediate: This step involves the reaction of 4-methylphenol with a suitable carbonylating agent under controlled conditions.

Coupling with phenyl groups: The intermediate is then coupled with phenyl groups through a series of reactions, often involving catalysts and specific reaction conditions to ensure the correct orientation and bonding.

Introduction of the diaminomethylideneamino group:

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

[4-[4-[(4-methylphenyl)methoxycarbonyl]phenyl]phenyl] 4-[(diaminomethylideneamino)methyl]benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups, potentially leading to different derivatives.

Substitution: The aromatic rings in the compound can undergo substitution reactions, where specific substituents are replaced with other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide may be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Substitution reactions may involve reagents like halogens or nitrating agents under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce amines or alcohols. Substitution reactions can lead to various substituted aromatic compounds.

Scientific Research Applications

Chemistry: It can be used as a building block for synthesizing more complex molecules or as a reagent in various organic reactions.

Biology: The compound may have potential as a biochemical probe or in the study of enzyme interactions.

Medicine: Research may explore its potential as a therapeutic agent or in drug development.

Industry: It could be used in the production of specialty chemicals, polymers, or as an intermediate in manufacturing processes.

Mechanism of Action

The mechanism by which [4-[4-[(4-methylphenyl)methoxycarbonyl]phenyl]phenyl] 4-[(diaminomethylideneamino)methyl]benzoate exerts its effects depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, influencing biochemical pathways. The exact mechanism would require detailed studies to elucidate the interactions at the molecular level.

Comparison with Similar Compounds

Similar Compounds

• [4-[(4-methylphenyl)methoxycarbonyl]phenyl] 4-[(diaminomethylideneamino)methyl]benzoate
• [4-[(4-methylphenyl)methoxycarbonyl]phenyl] 4-[(aminomethyl)benzoate]

Uniqueness

The uniqueness of [4-[4-[(4-methylphenyl)methoxycarbonyl]phenyl]phenyl] 4-[(diaminomethylideneamino)methyl]benzoate lies in its specific combination of functional groups and aromatic rings, which confer distinct reactivity and potential applications. Its structure allows for various modifications and derivatizations, making it a versatile compound in research and industrial applications.